Cas no 156270-06-3 (1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid
• CAS No: 156270-06-3
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD07778360
• CID: 65435
• PubChem ID: 329761506
• Update Time: 2025-10-28

1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Azaindole-3-carboxylic acid
• 1H-Pyrrolo[2,3-B]Pyridine-3-Carboxylic Acid
• 7-azaindole-3-carboxylic ...
• Methyl 7-azaindole-3-carboxylic acid
• 1H-pyrrolo[2,3-b]pyridine-3-carbo×ylic acid
• 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 3-Carboxy-1H-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine-3-carboxylicacid
• PubChem20644
• KSC173S3P
• HIN1532
• KYBIRFFGAIFLPM-UHFFFAOYSA-N
• SBB053555
• WT1455
• VP11718
• TRA0077263
• P
• 7-Azaindole-3-carboxylic acid 95%
• PB23519
• 156270-06-3
• FT-0653155
• CC-0806
• W-205799
• DTXSID20436221
• Z385370186
• CS-W019745
• AC-24706
• SCHEMBL985214
• A809728
• AM20050838
• EN300-51102
• 7-Azaindole-3-carboxylic acid, 95%
• SY013957
• AKOS005071982
• MFCD07778360
• AB01321260-02
• NCGC00326021-01
• 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid

• MDL： MFCD07778360
• Inchi： 1S/C8H6N2O2/c11-8(12)6-4-10-7-5(6)2-1-3-9-7/h1-4H,(H,9,10)(H,11,12)
• InChI Key： KYBIRFFGAIFLPM-UHFFFAOYSA-N
• SMILES： OC(C1=CNC2C1=CC=CN=2)=O

Computed Properties

• Exact Mass: 162.04300
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 0.8

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.507
• Melting Point: 205-209 °C
• Boiling Point: 446.8℃ at 760 mmHg
• Flash Point: 224.03°C
• Refractive Index: 1.743
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 65.98000
• LogP: 1.26110

1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8 °C
• Risk Phrases：R22; R36/37/38
• Safety Term：S26

Additional information on 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid

Comprehensive Overview of 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid (CAS No. 156270-06-3)

1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid (CAS No. 156270-06-3) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to as a pyrrolopyridine derivative, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular framework combines a pyrrole and a pyridine ring, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications in kinase inhibitors, anticancer agents, and neuroprotective compounds.

The growing demand for 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid is driven by its role in developing small-molecule therapeutics. Recent studies highlight its efficacy in modulating enzyme activity and protein-protein interactions, which are critical targets in treating chronic diseases. For instance, its derivatives have shown promise in oncology research, particularly in inhibiting tumor growth and metastasis. This aligns with the current trend of personalized medicine, where precision drug design is prioritized to minimize side effects.

From a synthetic chemistry perspective, CAS No. 156270-06-3 is valued for its high reactivity and functional group compatibility. Its carboxylic acid moiety allows for easy derivatization, enabling the creation of amides, esters, and other pharmacologically active analogs. This flexibility makes it a favorite among medicinal chemists exploring structure-activity relationships (SAR). Moreover, its stability under various reaction conditions ensures scalability for industrial production.

Environmental and green chemistry considerations are also shaping the discourse around this compound. With increasing emphasis on sustainable synthesis, researchers are optimizing routes to produce 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid using catalytic methods and renewable solvents. Such advancements address the pharmaceutical industry’s need for eco-friendly processes while maintaining cost efficiency.

In the realm of computational chemistry, 156270-06-3 is frequently studied via molecular docking and quantum mechanical calculations. These tools help predict its binding affinity with biological targets, accelerating drug repurposing efforts. For example, virtual screening campaigns have identified its potential in antiviral therapies, a hot topic post-pandemic.

For suppliers and manufacturers, ensuring the high purity of 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid is paramount. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify quality. The compound’s storage stability and handling protocols are also frequently searched topics, reflecting end-users’ practical concerns.

In summary, 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid (CAS No. 156270-06-3) stands at the intersection of innovation and utility. Its multifaceted applications—from drug development to material science—make it a cornerstone of modern chemistry. As research continues to uncover new uses, this compound will likely remain a focal point in scientific and industrial communities.